Cas no 1245649-64-2 (1-m-Tolyl-1H-1,2,4-triazole-3-carboxylic Acid)

• Product Name: 1-m-Tolyl-1H-1,2,4-triazole-3-carboxylic Acid
• CAS No: 1245649-64-2
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD14582865
• CID: 1035144
• PubChem ID: 71302090
• Update Time: 2025-10-31

1-m-Tolyl-1H-1,2,4-triazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(m-Tolyl)-1H-1,2,4-triazole-3-carboxylic acid
• 1-(3-methylphenyl)-1,2,4-triazole-3-carboxylic acid
• 1-m-Tolyl-1H-[1,2,4]triazole-3-carboxylic acid
• 1-m-tolyl-1H-[1,2,4]-triazole-3-carboxylic acid
• AK130060
• KB-12967
• KB-215793
• 1-(m-Tolyl)-1H-1,2,4-triazole-3-carboxylicacid
• A850509
• 1-(3-Methylphenyl)-1H-1,2,4-triazole-3-carboxylic acid
• AKOS016014089
• HIJJTAAPZVJPOC-UHFFFAOYSA-N
• 1245649-64-2
• CS-0357956
• 1-m-tolyl-1H-1,2,4-triazole-3-carboxylic acid
• DTXSID20744510
• SCHEMBL15020092
• 1-m-Tolyl-1H-1,2,4-triazole-3-carboxylic Acid

• MDL： MFCD14582865
• Inchi： 1S/C10H9N3O2/c1-7-3-2-4-8(5-7)13-6-11-9(12-13)10(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： HIJJTAAPZVJPOC-UHFFFAOYSA-N
• SMILES： OC(C1N=CN(C2=CC=CC(C)=C2)N=1)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 453.1±38.0 °C at 760 mmHg

1-m-Tolyl-1H-1,2,4-triazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-m-Tolyl-1H-1,2,4-triazole-3-carboxylic Acid

Introduction to 1-m-Tolyl-1H-1,2,4-triazole-3-carboxylic Acid (CAS No: 1245649-64-2)

1-m-Tolyl-1H-1,2,4-triazole-3-carboxylic Acid, identified by its CAS number 1245649-64-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a carboxylic acid functional group at the 3-position and a methylthiol group at the 1-position enhances its potential utility in various synthetic applications.

The structural features of 1-m-Tolyl-1H-1,2,4-triazole-3-carboxylic Acid make it a versatile intermediate in the synthesis of more complex molecules. The triazole ring itself is a key pharmacophore in many drugs, exhibiting properties such as stability, bioavailability, and interactions with biological targets. The integration of a tolyl (methylphenyl) group at the 1-position introduces additional electronic and steric effects, which can be fine-tuned to modulate the compound's reactivity and biological activity.

In recent years, there has been growing interest in developing novel triazole derivatives for their potential therapeutic applications. 1-m-Tolyl-1H-1,2,4-triazole-3-carboxylic Acid has been explored as a precursor in the synthesis of compounds with antimicrobial, anti-inflammatory, and anticancer properties. The carboxylic acid moiety allows for further functionalization via esterification or amidation, expanding its utility in drug design.

One of the most compelling aspects of this compound is its role in medicinal chemistry. Researchers have leveraged its scaffold to develop inhibitors targeting enzymes involved in disease pathways. For instance, derivatives of 1-m-Tolyl-1H-1,2,4-triazole-3-carboxylic Acid have shown promise in inhibiting kinases and proteases that are overexpressed in certain cancers. The ability to modify both the triazole ring and the tolyl substituent provides chemists with a high degree of flexibility in designing molecules with optimized pharmacokinetic profiles.

The synthesis of 1-m-Tolyl-1H-1,2,4-triazole-3-carboxylic Acid typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the condensation of thiourea with an appropriate α-haloketone or α-bromocarbonyl compound to form the triazole core. Subsequent functionalization at the 3-position with a carboxylic acid group can be achieved through oxidation or hydrolysis techniques. The introduction of the tolyl group can be accomplished via Suzuki-Miyaura cross-coupling or Friedel-Crafts alkylation reactions.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 1-m-Tolyl-1H-1,2,4-triazole-3-carboxylic Acid. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster reaction times and higher yields. These innovations are particularly valuable in industrial settings where cost-effectiveness and reproducibility are paramount.

The biological evaluation of 1-m-Tolyl-1H-1,2,4-triazole-3-carboxylic Acid has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with various biological targets, including bacterial enzymes and mammalian receptors. For example, some derivatives have exhibited inhibitory activity against bacterial DNA gyrase, a key enzyme in bacterial replication. Additionally, preclinical studies suggest that certain modifications can enhance cytotoxicity against cancer cell lines while maintaining low toxicity towards healthy cells.

The pharmaceutical industry has taken note of these findings and is actively exploring 1-m-Tolyl-1H-1,2,4-triazole-3-carboxylic Acid as a lead compound for drug development. Its structural versatility allows for rapid screening and optimization campaigns aimed at identifying novel therapeutics. Collaborative efforts between academic researchers and pharmaceutical companies are yielding promising results that could translate into new treatments for infectious diseases and cancers.

In conclusion, 1-m-Tolyl-1H-1,2,4-triazole-3-carboxylic Acid (CAS No: 1245649-64-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic applications and biological evaluations that continue to drive innovation in drug discovery. As our understanding of its properties grows, this compound is poised to play an increasingly important role in addressing unmet medical needs.